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Compound of Interest

Compound Name: Byakangelicol

Cat. No.: B3427666 Get Quote

For researchers, scientists, and drug development professionals handling Byakangelicol,
proper disposal is critical not only for laboratory safety but also for environmental protection.

This guide provides a comprehensive overview of the essential procedures for the safe

handling and disposal of Byakangelicol, ensuring compliance and minimizing risk.

Chemical and Safety Data Overview
Byakangelicol is a furanocoumarin with diverse biological activities.[1][2] Understanding its

physical and chemical properties, as well as its hazards, is fundamental to its safe

management in a laboratory setting.
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Property Value

Molecular Formula C₁₇H₁₆O₆[3]

Molecular Weight 316.31 g/mol [4]

Appearance Solid (powder)

CAS Number 26091-79-2[3][5]

Hazards

Harmful if swallowed[3][6], Causes skin

irritation[3][6], Causes serious eye irritation[3][6],

May cause respiratory irritation[3][6], Very toxic

to aquatic life with long-lasting effects.[4]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[4]

Storage

Store at -20°C as a powder or -80°C in solvent.

Keep container tightly sealed in a cool, well-

ventilated area, away from direct sunlight and

sources of ignition.[4]

Personal Protective Equipment (PPE)
Before handling Byakangelicol, ensure the following personal protective equipment is worn:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Protective gloves.[4]

Body Protection: Impervious clothing, such as a lab coat.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid dust and aerosol formation.[4]

Step-by-Step Disposal Procedure
The primary principle for the disposal of Byakangelicol is to treat it as hazardous chemical

waste. It should not be disposed of in regular trash or down the drain.
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Waste Collection:

Collect all solid Byakangelicol waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a clearly labeled, sealed container designated for hazardous

chemical waste.

For solutions of Byakangelicol, collect the liquid waste in a separate, labeled, sealed

container for hazardous liquid waste. Do not mix with other incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Byakangelicol,"
and any other identifiers required by your institution's environmental health and safety

(EHS) department.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, until it is collected for disposal.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[4] This

must be done in accordance with all prevailing country, federal, state, and local

regulations.[4] Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.

Spill Management Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup:

Immediate Actions:

Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.

Ensure the area is well-ventilated.[4]

Avoid breathing vapors, mist, dust, or gas.[4]
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Containment and Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place

the collected material into a labeled hazardous waste container.

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[4]

Place the absorbent material into a labeled hazardous waste container.

Decontamination:

Decontaminate the surfaces and any equipment that came into contact with

Byakangelicol by scrubbing with alcohol.[4]

Collect all decontamination materials (e.g., wipes, absorbent pads) in the hazardous waste

container.

Reporting:

Report the spill to your laboratory supervisor and your institution's EHS department,

following their specific reporting procedures.

Biological Activity and Signaling Pathway
Byakangelicol has been shown to inhibit the activity and induction of cyclooxygenase-2 (COX-

2) in human pulmonary epithelial cells.[1][7] This anti-inflammatory effect is mediated, in part,

through the suppression of the NF-κB signaling pathway.[7]
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Caption: Byakangelicol's inhibition of the NF-κB signaling pathway.

By adhering to these safety and disposal protocols, laboratories can mitigate the risks

associated with Byakangelicol, ensuring a safe working environment and responsible

environmental stewardship. Always consult your institution's specific guidelines and the most

current Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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